Cas no 2755717-48-5 (1-Bromo-2-ethoxy-3-isopropylbenzene)

• Product Name: 1-Bromo-2-ethoxy-3-isopropylbenzene
• CAS No: 2755717-48-5
• MF: C₁₁H₁₅BrO
• MW: 243.14
• CID: 5080074
• Update Time: 2026-03-01

1-Bromo-2-ethoxy-3-isopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-ethoxy-3-isopropylbenzene

• Inchi： 1S/C11H15BrO/c1-4-13-11-9(8(2)3)6-5-7-10(11)12/h5-8H,4H2,1-3H3
• InChI Key： GPRKKSMFPIUQFX-UHFFFAOYSA-N
• SMILES： BrC1C(OCC)=C(C=CC=1)C(C)C

Additional information on 1-Bromo-2-ethoxy-3-isopropylbenzene

Introduction to 1-Bromo-2-ethoxy-3-isopropylbenzene (CAS No. 2755717-48-5)

1-Bromo-2-ethoxy-3-isopropylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2755717-48-5, is a significant organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This aromatic brominated ether derivative possesses a unique structural framework, characterized by the presence of a bromine atom, an ethoxy group, and an isopropyl substituent on a benzene ring. Such structural features make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's molecular formula, C₁₀H₁₃BrO, reflects its composition and suggests potential applications in cross-coupling reactions, which are fundamental to modern drug synthesis. The bromine atom serves as a reactive handle for palladium-catalyzed transformations, enabling the introduction of diverse functional groups. Meanwhile, the ethoxy and isopropyl groups contribute to steric and electronic effects that can influence the reactivity and selectivity of subsequent chemical modifications.

In recent years, 1-Bromo-2-ethoxy-3-isopropylbenzene has been explored as a precursor in the synthesis of pharmacologically relevant scaffolds. For instance, studies have demonstrated its utility in constructing benzodiazepine analogs, where the bromine moiety facilitates Sonogashira coupling or Buchwald-Hartwig amination reactions. These transformations are pivotal for generating complex heterocyclic structures with potential therapeutic properties.

Moreover, the compound has found relevance in agrochemical research. The combination of electron-withdrawing and electron-donating groups on the benzene ring can modulate the biological activity of derived molecules. Researchers have investigated derivatives of 1-Bromo-2-ethoxy-3-isopropylbenzene as candidates for herbicides or fungicides, leveraging its ability to undergo further functionalization into more active agrochemical agents.

The synthesis of 1-Bromo-2-ethoxy-3-isopropylbenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include halogenation, etherification, and isopropylation reactions, each requiring careful optimization to achieve high yields and purity. Advances in catalytic systems have improved the efficiency of these synthetic routes, making large-scale production more feasible.

From a mechanistic standpoint, the reactivity of 1-Bromo-2-ethoxy-3-isopropylbenzene is influenced by both steric hindrance and electronic distribution around the benzene ring. The presence of bulky substituents like the isopropyl group can direct reactions toward specific faces of the aromatic system, while electronic effects modulate nucleophilic or electrophilic susceptibility. Such insights are crucial for designing synthetic strategies that maximize yield and minimize side products.

In drug discovery pipelines, 1-Bromo-2-ethoxy-3-isopropylbenzene serves as a versatile building block for libraries of compounds screened for biological activity. Its structural motif has been incorporated into molecules targeting various disease pathways, including neurological disorders and inflammatory conditions. The ability to modify its core structure allows chemists to fine-tune properties such as solubility, metabolic stability, and target binding affinity.

The compound's role in material science is also emerging as an area of interest. Functionalized aromatic compounds like 1-Bromo-2-ethoxy-3-isopropylbenzene can contribute to the development of advanced polymers or liquid crystals due to their rigid frameworks and tunable electronic characteristics. Researchers are exploring its incorporation into conductive polymers or optoelectronic materials where precise molecular architecture is essential.

Economic considerations play a significant role in the industrial adoption of 1-Bromo-2-ethoxy-3-isopropylbenzene. As demand for specialized intermediates grows, manufacturers are investing in process optimization to reduce costs and improve sustainability. Green chemistry principles are being applied to develop solvent-free or catalytic methods that minimize waste and energy consumption without compromising product quality.

The regulatory landscape surrounding 1-Bromo-2-ethoxy-3-isopropylbenzene remains favorable for research purposes under standard chemical handling protocols. While it does not fall under restricted categories such as hazardous or controlled substances, proper safety measures must be observed during synthesis and handling due to its reactivity and potential toxicity profile.

Future directions in research may explore novel synthetic pathways or expand its applications into untapped areas. For example, photochemical reactions could be harnessed to introduce additional functional groups with high precision using light-driven methodologies. Additionally, computational modeling may aid in predicting reactivity patterns before experimental trials.

In conclusion,1-Bromo-2-ethoxy-3-isopropylbenzene (CAS No. 2755717-48-5) is a multifaceted compound with broad utility across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic applications while offering opportunities for innovation through ongoing research efforts.